molecular formula C11H12N2O4 B8812282 Methyl 1-(4-nitrophenyl)azetidine-3-carboxylate CAS No. 887596-04-5

Methyl 1-(4-nitrophenyl)azetidine-3-carboxylate

Cat. No.: B8812282
CAS No.: 887596-04-5
M. Wt: 236.22 g/mol
InChI Key: NOKVALHWMPCNDG-UHFFFAOYSA-N
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Description

Methyl 1-(4-nitrophenyl)azetidine-3-carboxylate is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

887596-04-5

Molecular Formula

C11H12N2O4

Molecular Weight

236.22 g/mol

IUPAC Name

methyl 1-(4-nitrophenyl)azetidine-3-carboxylate

InChI

InChI=1S/C11H12N2O4/c1-17-11(14)8-6-12(7-8)9-2-4-10(5-3-9)13(15)16/h2-5,8H,6-7H2,1H3

InChI Key

NOKVALHWMPCNDG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CN(C1)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl azetidine-3-carboxylate hydrochloride (1.236 g, 8.15 mmol) and N-methylmorpholine (2.338 ml, 21.26 mmol) in dimethylformamide (10 mL) was treated with a solution of 1-fluoro-4-nitrobenzene (1 g, 7.09 mmol) in dimethylformamide (7 mL) and the reaction was allowed to stir at room temperature for 60 hours. Water (50 mL) was added and the resulting suspension was stirred 10 minutes and filtered. The collected solid was washed with water and dried under vacuum. Flash chromatography of the collected solid provided the title compound.
Quantity
1.236 g
Type
reactant
Reaction Step One
Quantity
2.338 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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